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Compound of Interest

Compound Name: 5beta-Cholest-7-ene

Cat. No.: B1242588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the scientific applications of

synthetic 5β-Cholest-7-ene, also known as Lathosterol. Detailed protocols for its primary

applications are provided to facilitate experimental design and execution.

Introduction
5β-Cholest-7-ene-3β-ol (Lathosterol) is a crucial intermediate in the Kandutsch-Russell

pathway of cholesterol biosynthesis.[1] Due to its direct precursor relationship to cholesterol, its

levels in circulation serve as a reliable biomarker for whole-body cholesterol synthesis.[2][3]

Synthetic 5β-Cholest-7-ene provides a high-purity standard and research tool for a variety of

applications, from assessing the efficacy of cholesterol-lowering drugs to investigating potential

chemopreventive properties.

Application: Biomarker for Cholesterol Synthesis
The concentration of lathosterol in serum or plasma is a well-established surrogate marker for

the rate of endogenous cholesterol synthesis.[2][4] Unlike dietary cholesterol, which can

influence total cholesterol levels, lathosterol levels are indicative of de novo synthesis.[5] This

makes it an invaluable tool in clinical and preclinical research for assessing the impact of diet,

drugs, and genetic factors on cholesterol metabolism.
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The following table summarizes key quantitative findings from studies utilizing lathosterol as a

biomarker for cholesterol synthesis.
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Parameter Finding Study Population Reference

Correlation with

Cholesterol Synthesis

Strong positive

correlation between

the serum

lathosterol/cholesterol

ratio and cholesterol

balance (a measure of

whole-body

synthesis).

47 healthy volunteers

on controlled diets.
[2]

r = 0.74 on a diet rich

in polyunsaturated

fatty acids.

[2]

r = 0.70 on a diet rich

in saturated fatty

acids.

[2]

Response to HMG-

CoA Reductase

Inhibitors

The

lathosterol/cholesterol

ratio was lowered by

47% during treatment

with an HMG-CoA

reductase inhibitor

(MK-733).

20 patients with

familial

hypercholesterolemia.

[2][3]

Response to

Ezetimibe Treatment

Ezetimibe treatment

increased de novo

cholesterol synthesis

by 57%, while

lathosterol

concentrations

increased by 20%.

12 hyperlipidemic

subjects.
[4]

Predictor of Response

to Plant Sterols

A lower baseline

lathosterol-to-

cholesterol ratio is

predictive of a better

cholesterol-lowering

63 mildly

hypercholesterolemic

adults.
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response to plant

sterol consumption.

Experimental Protocol: Quantification of Lathosterol in
Human Plasma by UPLC-MS/MS
This protocol outlines a rapid and sensitive method for the quantification of lathosterol in

human plasma.

Materials:

Human plasma (collected in EDTA tubes)

Synthetic 5β-Cholest-7-ene (Lathosterol) standard

25-Hydroxycholesterol-d6 (internal standard)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Liquid-liquid extraction supplies

UPLC system coupled with a tandem mass spectrometer (e.g., AB/Sciex QTRAP 5500)

Reversed-phase C18 column (e.g., Thermo Hypersil GOLD, 2.1 x 100 mm, 1.9 µm)

Procedure:

Sample Preparation:

Due to the endogenous presence of lathosterol, a surrogate matrix is recommended for

the preparation of calibration standards and lower limit of quantitation (LLOQ) samples.

For quality control (QC) samples, use authentic human plasma.

To a 50 µL aliquot of plasma, add the internal standard.
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Perform a liquid-liquid extraction.

Evaporate the supernatant to dryness and reconstitute the residue.

Transfer the reconstituted sample to a 96-well plate for analysis.

UPLC-MS/MS Analysis:

UPLC System: Shimadzu UFLC LC-30AD or equivalent.

Analytical Column: Thermo Hypersil GOLD C18 (2.1 x 100 mm, 1.9 µm).

Mobile Phase: Isocratic flow of 0.1% formic acid in water (A) and 0.1% formic acid in

methanol (B) (e.g., 17:83, v/v).

Injection Volume: 5 µL.

Mass Spectrometer: AB/Sciex QTRAP 5500 or equivalent.

Ionization Mode: Positive Atmospheric Pressure Chemical Ionization (APCI).

MRM Transitions:

Lathosterol: 369.4 → 95.1

25-Hydroxycholesterol-d6: 375.6 → 95.1

Expected Results: This method should achieve a lower limit of quantitation of approximately 0.1

µg/mL.[6] The UPLC system is crucial for achieving good separation of lathosterol from the

much more abundant cholesterol, which has the same molecular weight.[6]

Experimental Workflow: Lathosterol as a Biomarker
Caption: Workflow for using lathosterol as a biomarker of cholesterol synthesis.

Application: Investigation of Antimutagenic and
Antigenotoxic Activity

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.medpace.com/wp-content/uploads/2023/03/2016ASMS_Lathosterol.pdf
https://www.medpace.com/wp-content/uploads/2023/03/2016ASMS_Lathosterol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Research has indicated that 5α-Cholest-7-en-3β-ol, isolated from the starfish Asterina

pectinifera, possesses potent antigenotoxic and antimutagenic properties.[7] Synthetic 5β-

Cholest-7-ene can be utilized in similar assays to further investigate these effects and elucidate

the underlying mechanisms, which could be relevant for chemoprevention research.

Quantitative Data Summary
The following table summarizes the antimutagenic and antigenotoxic activity of 5α-Cholest-7-

en-3β-ol.

Assay Mutagen

Concentration
for 100%
Antigenotoxici
ty

Inhibition of
Revertants
(Ames Test)

Reference

SOS Chromotest

MNNG (N-

methyl-N'-nitro-

N-

nitrosoguanidine)

10 µg per

reaction tube
- [7]

NQO (4-

nitroquinoline 1-

oxide)

5 µg per reaction

tube
- [7]

Ames Test MNNG -
25.2% inhibition

at 1 µ g/plate
[7]

99.2% inhibition

at 10 µ g/plate
[7]

Experimental Protocol: Ames Test for Antimutagenicity
This protocol is adapted from the study by Han et al. (2000) to assess the antimutagenic

activity of synthetic 5β-Cholest-7-ene.[7]

Materials:

Salmonella typhimurium strain TA1538
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Synthetic 5β-Cholest-7-ene

MNNG (mutagen)

Top agar

Minimal glucose agar plates

Sterile culture tubes

Incubator at 37°C

Procedure:

Preparation of Tester Strain:

Inoculate S. typhimurium TA1538 into nutrient broth and incubate overnight at 37°C with

shaking.

Ames Test:

Prepare solutions of synthetic 5β-Cholest-7-ene at various concentrations (e.g., to achieve

final doses of 1, 2, 5, and 10 µg per plate).

In a sterile tube, add 0.1 mL of the overnight bacterial culture, the desired amount of

synthetic 5β-Cholest-7-ene solution, and a fixed concentration of the mutagen MNNG.

Include positive controls (MNNG only) and negative controls (solvent only).

Add 2 mL of molten top agar (at 45°C) to the tube, vortex briefly, and pour the contents

onto a minimal glucose agar plate.

Spread the top agar evenly.

Incubate the plates at 37°C for 48 hours.

Data Analysis:

Count the number of revertant colonies (his+) on each plate.
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Calculate the inhibition ratio of revertant colony-forming units (CFU) per plate compared to

the positive control.

Signaling Pathway: Kandutsch-Russell Pathway of
Cholesterol Biosynthesis
The following diagram illustrates the position of 5β-Cholest-7-ene (Lathosterol) in the

Kandutsch-Russell pathway.

Caption: Simplified Kandutsch-Russell pathway showing the synthesis of cholesterol from

lanosterol.

Conclusion
Synthetic 5β-Cholest-7-ene is a versatile tool for researchers in lipidology, drug development,

and toxicology. Its primary application as a biomarker for cholesterol synthesis is well-

documented and supported by robust analytical methods. Furthermore, its potential

antimutagenic properties warrant further investigation, for which the provided protocols offer a

starting point. The availability of a high-purity synthetic standard is essential for accurate and

reproducible research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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